7-(4-Benzylpiperazin-1-yl)-1-ethyl-6-fluoro-4-oxoquinoline-3-carbonitrile

• IUPAC Name: 7-(4-benzylpiperazin-1-yl)-1-ethyl-6-fluoro-4-oxoquinoline-3-carbonitrile
• InChI: InChI=1S/C23H23FN4O/c1-2-27-16-18(14-25)23(29)19-12-20(24)22(13-21(19)27)28-10-8-26(9-11-28)15-17-6-4-3-5-7-17/h3-7,12-13,16H,2,8-11,15H2,1H3
• InChI Key: KTELBRNXDFSEQK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)CC4=CC=CC=C4)F)C#N
• Molecular Formula: C23H23FN4O
• Molecular Weight: 390.5 g/mol

Description

The compound is a derivative of benzylpiperazine. Benzylpiperazine is a class of compounds with a piperazine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. They are often used in the synthesis of pharmaceuticals and have shown potential in various therapeutic applications.

Synthesis Analysis

While the exact synthesis process for this specific compound is not available, benzylpiperazine derivatives are often synthesized through reductive amination. For example, a series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Scientific Research Applications

Synthesis and Antibacterial Activities

This compound and its derivatives have been synthesized and tested for their antibacterial activities. For example, research on fluoroquinolone-based 4-thiazolidinones highlighted the synthesis of compounds from a lead molecule related to the specified quinoline, indicating their potential in antimicrobial studies (Patel & Patel, 2010).

Novel Synthetic Approaches

Studies have also delved into new synthesis methods for creating tricyclic compounds incorporating the quinoline moiety. This includes reactions of N-aminoquinolones with ketones to synthesize tricyclic 6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acids, demonstrating innovative pathways for creating complex structures (Chupakhin et al., 1992).

Fluorescent Sensors

Research on fluorescent sensors based on benzimidazo[2,1-a]benz[de]isoquinoline-7-one-12-carboxylic acid for detecting Cu2+ showcases the compound's utility in developing sensitive and specific sensors for metal ions, indicating its potential in analytical chemistry and environmental monitoring (Liu et al., 2014).

Antimicrobial Study

The synthesis and antimicrobial study of related fluoroquinolone compounds, such as 4-thiazolidinones, reveal their significant potential as antimicrobial agents. This underscores the importance of quinoline derivatives in developing new therapeutic options (Patel & Patel, 2010).